![molecular formula C7H11N3O2S B1387337 2-[5-(hydroxymethyl)-2-mercapto-1H-imidazol-1-yl]-N-methylacetamide CAS No. 1105190-20-2](/img/structure/B1387337.png)
2-[5-(hydroxymethyl)-2-mercapto-1H-imidazol-1-yl]-N-methylacetamide
Overview
Description
2-[5-(hydroxymethyl)-2-mercapto-1H-imidazol-1-yl]-N-methylacetamide, commonly known as MTA, is a compound that has gained significant attention in the scientific community due to its unique properties and potential applications. MTA is a derivative of S-adenosylmethionine (SAM), a naturally occurring compound in the body that is involved in various biochemical processes.
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , which could be a potential area of exploration for this compound.
Mode of Action
It’s known that the compound contains an imidazole ring, a thiol group (mercapto group), and an amide group. These functional groups could potentially interact with biological targets in various ways, influencing the compound’s overall mode of action.
Biochemical Pathways
For instance, HMF can be converted into 2,5-furandicarboxylic acid (FDCA) through various enzymatic processes . The primary oxidation of HMF can take place in two ways: a) oxidation of the aldehyde group to give 5-hydroxymethyl-2-furancarboxylic acid (HMFCA) or b) the oxidation of the alcohol group, obtaining 2,5-diformylfuran (DFF) .
Pharmacokinetics
For instance, hydroxymethylation of drug/lead compounds has been associated with improved in vivo activity, possibly due to higher drug concentration released in the plasma .
Result of Action
It’s known that the compound contains an imidazole ring, a thiol group (mercapto group), and an amide group. These functional groups could potentially interact with biological targets in various ways, influencing the compound’s overall biological activity.
Advantages and Limitations for Lab Experiments
MTA has several advantages for lab experiments, including its ability to act as a methyl donor and substrate for various enzymes involved in methylation reactions. It is also relatively stable and easy to synthesize. However, MTA has some limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions.
Future Directions
There are several future directions for the study of MTA, including the development of novel synthesis methods to improve the purity and yield of MTA. Further research is also needed to elucidate the mechanism of action of MTA and its potential applications in the treatment of various diseases. Additionally, the development of MTA analogs with improved properties and reduced toxicity could lead to the development of novel therapeutics.
Scientific Research Applications
MTA has been extensively studied for its potential applications in various fields of science. It is commonly used as a methyl donor in biochemical reactions and as a substrate for methyltransferases. MTA has also been shown to have anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.
properties
IUPAC Name |
2-[4-(hydroxymethyl)-2-sulfanylidene-1H-imidazol-3-yl]-N-methylacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O2S/c1-8-6(12)3-10-5(4-11)2-9-7(10)13/h2,11H,3-4H2,1H3,(H,8,12)(H,9,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZSYMFFRIWZCCV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CN1C(=CNC1=S)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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